2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid

• IUPAC Name: 2-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid
• InChI: InChI=1S/C16H12N2O3/c1-10-6-8-11(9-7-10)14-17-18-15(21-14)12-4-2-3-5-13(12)16(19)20/h2-9H,1H3,(H,19,20)
• InChI Key: GKIHHVHBGIAIET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)C3=CC=CC=C3C(=O)O
• Molecular Formula: C16H12N2O3
• Molecular Weight: 280.28 g/mol

Description

2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid (MPOBA) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a member of the oxadiazole family of compounds and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid is not fully understood. However, it is believed that 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid exerts its effects by interacting with various enzymes and receptors in the body. For example, 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid has also been found to interact with certain receptors in the brain, such as the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid has been found to exhibit various biochemical and physiological effects. It has been found to have antioxidant and anti-inflammatory properties, which may make it useful in the treatment of various diseases. 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid has also been found to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid has been found to exhibit anticancer properties, which may make it useful in the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid in lab experiments is its high yield and purity. The synthesis method for 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid is simple and efficient, and the purity of the product can be easily obtained through recrystallization. Additionally, 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid has been found to exhibit various biochemical and physiological effects, which make it useful in a wide range of scientific research applications.
However, there are also limitations to using 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid in lab experiments. For example, the mechanism of action of 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid is not fully understood, which may make it difficult to interpret the results of experiments. Additionally, the potential side effects of 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid are not well known, which may limit its use in certain experiments.

Future Directions

There are many future directions for research on 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid. One potential direction is to investigate its potential use as an antibacterial and antifungal agent. Another potential direction is to investigate its potential use as an anticancer agent. Additionally, further research is needed to fully understand the mechanism of action of 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid and its potential side effects. Overall, 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid is a promising compound that has the potential to be useful in a wide range of scientific research applications.

Synthesis Methods

2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-methylphenylhydrazine with 2-nitrobenzoyl chloride in the presence of triethylamine to yield 2-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid. The yield of the synthesis is high, and the purity of the product can be easily obtained through recrystallization.

Scientific Research Applications

2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid has been found to exhibit various scientific research applications. It has been studied for its potential use as an antibacterial, antifungal, and anticancer agent. 2-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid has also been studied for its potential use as an antioxidant, anti-inflammatory, and neuroprotective agent. Its ability to inhibit the activity of certain enzymes and receptors has also been investigated.